Cas no 107507-50-6 (4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine)

• Product Name: 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine
• CAS No: 107507-50-6
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• MDL: MFCD09891552
• CID: 3586400
• PubChem ID: 13747808
• Update Time: 2025-06-29

4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[4-(1,1-dimethylethyl)-2-thiazolyl]-
• 4-(4-tert-butyl-1,3-thiazol-2-yl)piperidine
• 4-(tert-Butyl)-2-(piperidin-4-yl)-1,3-thiazole
• 4-(Tert-butyl)-2-(piperidin-4-yl)thiazole
• 4-tert-butyl-2-piperidin-4-yl-1,3-thiazole
• 4-(4-(1,1-Dimethylethyl)-2-thiazolyl)-piperidine
• 107507-50-6
• SCHEMBL10391253
• MFCD09891552
• TS-03201
• EN300-62614
• JQYOZZMLTAZELM-UHFFFAOYSA-N
• AKOS011676092
• 4-[(4-tert-Butyl)-1,3-thiazol-2-yl]piperidine
• CS-0272608
• 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine

• MDL： MFCD09891552
• Inchi： 1S/C12H20N2S/c1-12(2,3)10-8-15-11(14-10)9-4-6-13-7-5-9/h8-9,13H,4-7H2,1-3H3
• InChI Key： JQYOZZMLTAZELM-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC(C(C)(C)C)=CS2)CC1

Computed Properties

• Exact Mass: 224.13471982Da
• Monoisotopic Mass: 224.13471982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine

Recent Advances in the Study of 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine (CAS: 107507-50-6)

4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine (CAS: 107507-50-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine is its role in the modulation of central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine derivatives could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this effect to the compound's ability to interfere with key signaling pathways, such as the PI3K/AKT/mTOR cascade.

The synthesis of 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine has also seen significant improvements. A 2022 paper in Organic Process Research & Development described a novel, scalable synthesis route that enhances yield and reduces environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more sustainable for industrial-scale production.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent studies have employed prodrug strategies and formulation technologies to address these issues, with some success. However, more in vivo studies are needed to validate these approaches.

In conclusion, 4-(4-tert-Butyl-1,3-thiazol-2-yl)piperidine (CAS: 107507-50-6) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its synthesis and pharmacological profile. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.